1-(1,3-thiazol-2-ylmethyl)-3-(trifluoromethyl)pyridin-2(1H)-one

• IUPAC Name: 1-(1,3-thiazol-2-ylmethyl)-3-(trifluoromethyl)pyridin-2-one
• InChI: InChI=1S/C10H7F3N2OS/c11-10(12,13)7-2-1-4-15(9(7)16)6-8-14-3-5-17-8/h1-5H,6H2
• InChI Key: RJAFJMNYHULSQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C(=C1)C(F)(F)F)CC2=NC=CS2
• Molecular Formula: C10H7F3N2OS
• Molecular Weight: 260.24 g/mol

Description

1-(1,3-thiazol-2-ylmethyl)-3-(trifluoromethyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C10H7F3N2OS and its molecular weight is 260.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 260.02311851 g/mol and the complexity rating of the compound is 378. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Scientific Research Applications and Insights

Environmental Impact and Exposure Assessment Research into compounds like organophosphorus and pyrethroid pesticides shows the importance of understanding environmental exposure and its effects on human health, particularly in children (Babina et al., 2012; Ueyama et al., 2022). These studies underline the necessity of monitoring and regulating environmental contaminants to safeguard public health.

Toxicological Evaluations The toxicological profiles of various chemicals, including those related to occupational exposure or accidental poisoning, highlight the critical role of safety assessments in the workplace and the development of treatment strategies for poisoning cases (Tao et al., 2022).

Chemical Metabolism and Excretion Studies on the metabolism and excretion of pharmaceuticals, such as INCB018424, a selective Janus tyrosine kinase 1/2 inhibitor, provide insights into the disposition of drugs in humans, informing dosing and safety profiles (Shilling et al., 2010). Understanding the metabolic pathways of chemicals helps in predicting their behavior in biological systems and their potential impacts on health.

Dietary Chemicals and Cancer Risk The association between dietary intake of carcinogenic compounds, such as heterocyclic amines from cooked meats, and cancer risk emphasizes the importance of dietary habits in cancer prevention strategies (de Stefani et al., 1998). These findings suggest the relevance of monitoring and minimizing exposure to carcinogens in food.

Exploration of Novel Chemicals The identification of novel per- and polyfluoroalkyl substances in biological samples like cord blood (Xia et al., 2022) points to the ongoing discovery of new chemicals in the environment and the need for continuous research to understand their health implications.